Cas no 89106-49-0 (1-(2-chloro-5-methoxyphenyl)propan-1-ol)

• Product Name: 1-(2-chloro-5-methoxyphenyl)propan-1-ol
• CAS No: 89106-49-0
• MF: C₁₀H₁₃ClO₂
• MW: 200.662022352219
• CID: 612168
• Update Time: 2023-11-18

1-(2-chloro-5-methoxyphenyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, 2-chloro-a-ethyl-5-methoxy-
• Benzenemethanol, 2-chloro-alpha-ethyl-5-methoxy-
• CID 83988092
• 1-(2-chloro-5-methoxyphenyl)propan-1-ol
• 2-Chloro-α-ethyl-5-methoxybenzenemethanol

• Inchi： 1S/C10H13ClO2/c1-3-10(12)8-6-7(13-2)4-5-9(8)11/h4-6,10,12H,3H2,1-2H3
• InChI Key： PYYZIEOLUHCGAB-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=C1C(CC)O)OC

Computed Properties

• Exact Mass: 200.06
• Monoisotopic Mass: 200.06
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.5